molecular formula C14H19NO B290451 N-cyclopentyl-4-ethylbenzamide

N-cyclopentyl-4-ethylbenzamide

Cat. No. B290451
M. Wt: 217.31 g/mol
InChI Key: CMOAQQQAAXXXDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-4-ethylbenzamide, also known as CYCLOPAM, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and chloroform. CYCLOPAM has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclopentyl-4-ethylbenzamide involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins and other inflammatory mediators. N-cyclopentyl-4-ethylbenzamide also acts on the central nervous system by inhibiting the reuptake of serotonin and norepinephrine, leading to an increase in their levels in the brain. This results in a reduction in pain perception and an improvement in mood.
Biochemical and Physiological Effects:
N-cyclopentyl-4-ethylbenzamide has been shown to have several biochemical and physiological effects on the body. It reduces the production of inflammatory mediators like prostaglandins, leukotrienes, and cytokines, leading to a reduction in inflammation and pain. N-cyclopentyl-4-ethylbenzamide also acts on the central nervous system by modulating the levels of neurotransmitters like serotonin and norepinephrine, leading to an improvement in mood and a reduction in anxiety and depression.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-ethylbenzamide has several advantages as a research tool. It is readily available and can be synthesized using simple chemical reactions. It is also relatively inexpensive, making it an attractive option for researchers on a tight budget. However, N-cyclopentyl-4-ethylbenzamide has some limitations as well. It has a short half-life and is rapidly metabolized in the body, making it difficult to maintain a stable concentration over a prolonged period. It also has some potential side effects, including drowsiness, dizziness, and gastrointestinal disturbances.

Future Directions

There are several future directions for research on N-cyclopentyl-4-ethylbenzamide. One area of interest is the development of more potent and selective COX inhibitors based on the structure of N-cyclopentyl-4-ethylbenzamide. Another area of research is the investigation of the potential use of N-cyclopentyl-4-ethylbenzamide as a local anesthetic agent. Additionally, the effects of N-cyclopentyl-4-ethylbenzamide on other neurotransmitters and their receptors need to be studied further to understand its full range of effects on the central nervous system. Finally, the development of novel drug delivery systems for N-cyclopentyl-4-ethylbenzamide could lead to improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of N-cyclopentyl-4-ethylbenzamide involves the reaction of 4-ethylbenzoic acid with cyclopentylamine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction takes place under controlled conditions of temperature and pressure, and the resulting product is purified using various techniques like recrystallization and chromatography.

Scientific Research Applications

N-cyclopentyl-4-ethylbenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory and pain-related disorders. N-cyclopentyl-4-ethylbenzamide has also been investigated for its potential use as a local anesthetic agent and as an inhibitor of voltage-gated sodium channels.

properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

N-cyclopentyl-4-ethylbenzamide

InChI

InChI=1S/C14H19NO/c1-2-11-7-9-12(10-8-11)14(16)15-13-5-3-4-6-13/h7-10,13H,2-6H2,1H3,(H,15,16)

InChI Key

CMOAQQQAAXXXDG-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)C(=O)NC2CCCC2

Canonical SMILES

CCC1=CC=C(C=C1)C(=O)NC2CCCC2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.